2-(ethylthio)-5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazole
Description
2-(ethylthio)-5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. This compound has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent for various diseases.
Scientific Research Applications
Corrosion Inhibition
A study conducted by Singh et al. (2017) explored the use of various imidazole derivatives, including compounds similar to 2-(ethylthio)-5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazole, as corrosion inhibitors for J55 steel in CO2 saturated brine solution. The research demonstrated that these imidazole derivatives exhibit effective corrosion inhibition properties, adhering to the Langmuir adsorption isotherm and revealing the hydrophobic nature of J55 steel in the presence of inhibitors (Singh et al., 2017).
Ester Hydrolysis Catalysis
Bender and Turnquest (1957) investigated the catalysis of ester hydrolysis by various bases, including imidazole derivatives. Their findings indicate that imidazole catalysis can significantly enhance the hydrolysis rate of esters, particularly those containing an alcohol component that is a strong acid (Bender & Turnquest, 1957).
Synthesis of N-Fused Heterocyclic Compounds
Hosseini and Bayat (2019) reported an efficient synthesis of N-fused heterocyclic compounds, including derivatives similar to 2-(ethylthio)-5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazole. This synthesis involved a five-component cascade reaction, demonstrating the versatility of imidazole derivatives in the synthesis of complex organic compounds (Hosseini & Bayat, 2019).
Anticancer Research
Kumar et al. (2020) synthesized a novel ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate, which demonstrates promising anticancer activity. This study indicates the potential of imidazole derivatives in developing new anticancer drugs (Kumar et al., 2020).
Inhibition of Cytochrome P-450
Ahmed et al. (1995) synthesized several imidazole-based compounds and evaluated their activity as inhibitors of cytochrome P-450 enzymes. This research highlights the significance of imidazole derivatives in studying and potentially modulating enzyme activity (Ahmed et al., 1995).
properties
IUPAC Name |
2-ethylsulfanyl-1-(4-methylphenyl)-5-(3-nitrophenyl)imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-3-24-18-19-12-17(14-5-4-6-16(11-14)21(22)23)20(18)15-9-7-13(2)8-10-15/h4-12H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGLJUPJWYLOBDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=C(N1C2=CC=C(C=C2)C)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(ethylthio)-5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[1-(dimethylamino)propyl]-4-phenyl-4H-1,2,4-triazole-3-thiol](/img/structure/B2845788.png)
![N-isopropyl-2-methyl-4-(4-methylbenzyl)-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2845790.png)
![3,4-difluoro-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide](/img/structure/B2845800.png)
![5-benzyl-4-hydroxy-1-[2-(1H-imidazol-4-yl)ethyl]-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde O-(3-chlorobenzyl)oxime](/img/structure/B2845801.png)
![N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(2-methoxy-5-methylphenyl)oxalamide](/img/structure/B2845804.png)
![4-ethyl-N-(2-oxonaphtho[2,1-d][1,3]oxathiol-5-yl)benzenesulfonamide](/img/structure/B2845805.png)
![N-(2-ethoxyphenyl)-2-[5-(4-fluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide](/img/structure/B2845808.png)
